2-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 2-[1-(4-ethoxy-3-fluorophenyl)sulfonylazetidin-3-yl]-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C20H23FN2O3S/c1-2-26-20-8-7-18(11-19(20)21)27(24,25)23-13-17(14-23)22-10-9-15-5-3-4-6-16(15)12-22/h3-8,11,17H,2,9-10,12-14H2,1H3
• InChI Key: CAIAZAQXQSOALW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)N2CC(C2)N3CCC4=CC=CC=C4C3)F
• Molecular Formula: C20H23FN2O3S
• Molecular Weight: 390.5 g/mol
• CAS No.: 2034307-82-7

Description

2-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline features a tetrahydroisoquinoline core linked to an azetidine ring (4-membered nitrogen heterocycle) via a sulfonyl group. The azetidine is further substituted with a 4-ethoxy-3-fluorophenyl group. This structural combination confers unique physicochemical and pharmacological properties:

• Tetrahydroisoquinoline core: Known for diverse bioactivities, including neurotoxicity and antimicrobial effects .
• 4-Ethoxy-3-fluorophenyl group: The ethoxy group enhances lipophilicity, while fluorine improves metabolic stability via reduced oxidative metabolism .

Biological Activity

The compound 2-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline is a complex organic molecule that has attracted attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, including a tetrahydroisoquinoline core and a sulfonamide group, which may influence its interaction with biological targets.

• Molecular Formula : C20H23FN2O3S
• Molecular Weight : 390.47 g/mol
• CAS Number : 2034307-82-7

The presence of the sulfonyl group (-SO2-) suggests that this compound may exhibit significant biological activity, particularly in modulating receptor functions or enzyme activities.

The proposed mechanism of action for compounds similar to 2-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline involves:

• Receptor Modulation : The compound may act as a positive allosteric modulator , enhancing the activity of specific neurotransmitter receptors without directly activating them. This property is particularly relevant for conditions involving neurodegeneration or psychiatric disorders.
• Enzyme Interaction : It is hypothesized that the compound could interact with enzymes involved in metabolic pathways, potentially influencing the degradation or synthesis of neurotransmitters.

Biological Activity Studies

Research has demonstrated various biological activities associated with tetrahydroisoquinoline derivatives:

• Neuroprotective Effects : Studies indicate that similar compounds can protect against neurotoxic agents like MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine), which induces dopaminergic cell death. For instance, derivatives like 1-methyl-tetrahydroisoquinoline have shown significant neuroprotective effects by reducing oxidative stress and preventing cell membrane degeneration .
• Muscarinic Receptor Interaction : A series of studies on tetrahydroisoquinoline derivatives have revealed their potential as selective antagonists for muscarinic receptors. For example, certain derivatives exhibited high affinity for M2 muscarinic receptors, indicating their potential use in treating cardiovascular conditions .

Case Studies and Experimental Findings

Several studies have focused on the biological evaluation of related compounds:

Study Reference	Compound Evaluated	Key Findings
	1-methyl-tetrahydroisoquinoline	High affinity for M2 receptors (pKi = 9.1); low affinity for M3 receptors.
	1-benzyl-tetrahydroisoquinoline	Exhibited neuroprotective effects against MPTP-induced toxicity; reduced levels of thiobarbituric acid-reactive substances (TBARS).

These findings highlight the potential therapeutic applications of tetrahydroisoquinoline derivatives in neuroprotection and receptor modulation.

Synthesis and Purification

The synthesis of 2-(1-((4-Ethoxy-3-fluorophenyl)sulfonyl)azetidin-3-yl)-1,2,3,4-tetrahydroisoquinoline typically involves multi-step reactions that require careful optimization of reaction conditions to achieve high yields and purity. Techniques such as chromatography are often employed for purification.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Compound Name	Core Structure	Substituents on Sulfonyl/Azetidine	Key Differences	Molecular Weight	Biological Relevance	Reference
2-((4-Fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline	Tetrahydroisoquinoline	4-Fluorophenyl sulfonyl	Lacks azetidine; simpler substituents	291.34 g/mol	Unspecified activity
2-((2,5-Dimethoxyphenyl)sulfonyl)-1,2,3,4-tetrahydroisoquinoline	Tetrahydroisoquinoline	2,5-Dimethoxyphenyl sulfonyl	Methoxy vs. ethoxy-fluoro; no azetidine	Calculated ~317	Potential CNS activity
1-(2-Methyl-1H-indol-3-yl)-2-(4-methoxy-phenyl)-1,2,3,4-tetrahydroisoquinoline	Tetrahydroisoquinoline	Indole and methoxyphenyl	Bulky indole substituent; no sulfonyl	~374 g/mol	Antitumor/antimicrobial activity
2-(Trifluoroacetyl)-1,2,3,4-tetrahydroisoquinoline-7-sulfonyl chloride	Tetrahydroisoquinoline	Trifluoroacetyl and sulfonyl chloride	Reactive intermediate; no azetidine	~343 g/mol	Synthetic precursor

Key Observations:

• Azetidine vs.
• Substituent Electronic Effects : The 4-ethoxy-3-fluorophenyl group provides balanced lipophilicity and electron-withdrawing effects, contrasting with methoxy (electron-donating) or trifluoroacetyl (strongly electron-withdrawing) groups in analogs .

Pharmacokinetic and Metabolic Comparisons

• Blood-Brain Barrier (BBB) Penetration: Simple tetrahydroisoquinolines (e.g., TIQ, 1MeTIQ) show high BBB penetration (>90% unchanged in brain) . The target compound’s sulfonyl-azetidine group likely reduces BBB permeability due to increased polarity, though fluorination may partially counteract this .
• Metabolic Stability: Fluorine and ethoxy groups in the target compound may slow oxidative metabolism compared to non-halogenated analogs (e.g., dimethoxyphenyl derivatives) . N-Methylation (common in simpler tetrahydroisoquinolines) is less likely in the target due to steric hindrance from the azetidine .